2-[2-Fluoro-5-(trifluoromethyl)anilino]benzoxazole

• CAS RN: 39208-19-0
• Molecular Formula: C14H8F4N2O
• Molecular Weight: 296.22 g/mol
• IUPAC Name: N-[2-fluoro-5-(trifluoromethyl)phenyl]-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C14H8F4N2O/c15-9-6-5-8(14(16,17)18)7-11(9)20-13-19-10-3-1-2-4-12(10)21-13/h1-7H,(H,19,20)
• InChI Key: JNCZLUKLHGGFDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)NC3=C(C=CC(=C3)C(F)(F)F)F

Description

2-[2-Fluoro-5-(trifluoromethyl)anilino]benzoxazole is a useful research compound. Its molecular formula is C14H8F4N2O and its molecular weight is 296.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-chlorobenzoxazole (15.4 g., 0.1 mole) in 150 ml. of tetrahydrofuran was added dropwise to a solution of 2-fluoro-5-(trifluoromethyl)aniline in 200 ml. of refluxing tetrahydrofuran. Reflux of the reaction mixture was continued on a steam bath for 16 hours. The tetrahydrofuran solvent was then removed by distillation under vacuum. The oily residue was solidified by addition of approximately 100 ml. of water. The solid material was separated by filtration and was recrystallized from an acetone-water solvent mixture to give 2-[2-fluoro-5-(trifluoromethyl)anilino]benzoxazole having a melting point of 164°-165° C.